3-amino-N-(2,5-dichlorophenyl)-4-(piperidin-1-yl)benzene-1-sulfonamide

• IUPAC Name: 3-amino-N-(2,5-dichlorophenyl)-4-piperidin-1-ylbenzenesulfonamide
• InChI: InChI=1S/C17H19Cl2N3O2S/c18-12-4-6-14(19)16(10-12)21-25(23,24)13-5-7-17(15(20)11-13)22-8-2-1-3-9-22/h4-7,10-11,21H,1-3,8-9,20H2
• InChI Key: XPWXZANQKVUZKR-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=C(C=C(C=C2)S(=O)(=O)NC3=C(C=CC(=C3)Cl)Cl)N
• Molecular Formula: C17H19Cl2N3O2S
• Molecular Weight: 400.3 g/mol

Description

3-amino-N-(2,5-dichlorophenyl)-4-(piperidin-1-yl)benzene-1-sulfonamide, also known as DPCPX, is a selective antagonist of adenosine A1 receptors. DPCPX is a potent tool for studying the role of adenosine A1 receptors in various physiological and pathological processes.

Mechanism of Action

3-amino-N-(2,5-dichlorophenyl)-4-(piperidin-1-yl)benzene-1-sulfonamide is a selective antagonist of adenosine A1 receptors. Adenosine A1 receptors are G protein-coupled receptors that inhibit adenylyl cyclase and reduce cAMP levels. Activation of adenosine A1 receptors leads to the inhibition of neurotransmitter release and the hyperpolarization of neurons. 3-amino-N-(2,5-dichlorophenyl)-4-(piperidin-1-yl)benzene-1-sulfonamide binds to adenosine A1 receptors and blocks their activation by adenosine, resulting in the disinhibition of neurotransmitter release and the depolarization of neurons.
Biochemical and Physiological Effects:
3-amino-N-(2,5-dichlorophenyl)-4-(piperidin-1-yl)benzene-1-sulfonamide has been shown to have a wide range of biochemical and physiological effects. In the central nervous system, 3-amino-N-(2,5-dichlorophenyl)-4-(piperidin-1-yl)benzene-1-sulfonamide has been shown to increase wakefulness, reduce anxiety and depression-like behaviors, and reduce seizure activity. In the cardiovascular system, 3-amino-N-(2,5-dichlorophenyl)-4-(piperidin-1-yl)benzene-1-sulfonamide has been shown to reduce heart rate and blood pressure. In the gastrointestinal system, 3-amino-N-(2,5-dichlorophenyl)-4-(piperidin-1-yl)benzene-1-sulfonamide has been shown to reduce gastric acid secretion and increase intestinal motility.

Advantages and Limitations for Lab Experiments

3-amino-N-(2,5-dichlorophenyl)-4-(piperidin-1-yl)benzene-1-sulfonamide has several advantages for lab experiments. It is a highly selective antagonist of adenosine A1 receptors and has a well-characterized mechanism of action. 3-amino-N-(2,5-dichlorophenyl)-4-(piperidin-1-yl)benzene-1-sulfonamide is also commercially available and relatively inexpensive. However, there are also some limitations to using 3-amino-N-(2,5-dichlorophenyl)-4-(piperidin-1-yl)benzene-1-sulfonamide in lab experiments. It has a short half-life and requires frequent administration to maintain its effects. 3-amino-N-(2,5-dichlorophenyl)-4-(piperidin-1-yl)benzene-1-sulfonamide is also relatively insoluble in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 3-amino-N-(2,5-dichlorophenyl)-4-(piperidin-1-yl)benzene-1-sulfonamide. One area of interest is the role of adenosine A1 receptors in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Another area of interest is the development of more potent and selective adenosine A1 receptor antagonists. Finally, the use of 3-amino-N-(2,5-dichlorophenyl)-4-(piperidin-1-yl)benzene-1-sulfonamide in combination with other drugs or therapies to treat various diseases and disorders is an area of ongoing research.

Synthesis Methods

3-amino-N-(2,5-dichlorophenyl)-4-(piperidin-1-yl)benzene-1-sulfonamide can be synthesized by reacting 2,5-dichloroaniline with piperidine and then reacting the resulting compound with 4-aminobenzenesulfonamide. The final product is obtained by acylation of the amino group with 3-chloropropionyl chloride. The synthesis of 3-amino-N-(2,5-dichlorophenyl)-4-(piperidin-1-yl)benzene-1-sulfonamide is a multi-step process that requires careful control of reaction conditions and purification steps.

Scientific Research Applications

3-amino-N-(2,5-dichlorophenyl)-4-(piperidin-1-yl)benzene-1-sulfonamide is used extensively in scientific research to study the role of adenosine A1 receptors in various physiological and pathological processes. Adenosine A1 receptors are widely distributed in the central nervous system and play a critical role in regulating neuronal excitability, synaptic transmission, and plasticity. 3-amino-N-(2,5-dichlorophenyl)-4-(piperidin-1-yl)benzene-1-sulfonamide has been used to study the role of adenosine A1 receptors in pain, sleep, anxiety, depression, epilepsy, and neurodegenerative diseases.